Cas no 2137593-66-7 (3-Methoxy-2-methylpropane-1-sulfinyl chloride)

• Product Name: 3-Methoxy-2-methylpropane-1-sulfinyl chloride
• CAS No: 2137593-66-7
• MF: C₅H₁₁ClO₂S
• MW: 170.657639741898
• CID: 6350369
• PubChem ID: 165459514
• Update Time: 2025-05-27

3-Methoxy-2-methylpropane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137593-66-7
• EN300-732454
• 3-methoxy-2-methylpropane-1-sulfinyl chloride
• 3-Methoxy-2-methylpropane-1-sulfinyl chloride

• Inchi： 1S/C5H11ClO2S/c1-5(3-8-2)4-9(6)7/h5H,3-4H2,1-2H3
• InChI Key： OHPQSKRSGRQMIO-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COC)=O

Computed Properties

• Exact Mass: 170.0168285g/mol
• Monoisotopic Mass: 170.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-Methoxy-2-methylpropane-1-sulfinyl chloride

Recent Advances in the Application of 3-Methoxy-2-methylpropane-1-sulfinyl chloride (CAS: 2137593-66-7) in Chemical Biology and Pharmaceutical Research

3-Methoxy-2-methylpropane-1-sulfinyl chloride (CAS: 2137593-66-7) is a specialized sulfinyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinyl functional group and methoxy substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of 3-Methoxy-2-methylpropane-1-sulfinyl chloride is its use as a chiral auxiliary in asymmetric synthesis. Researchers have demonstrated its efficacy in facilitating the formation of enantiomerically pure compounds, which are essential for the development of drugs with high specificity and reduced side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to synthesize a series of chiral sulfoxides, which exhibited potent inhibitory activity against specific cancer cell lines. The study underscored the compound's ability to enhance the stereoselectivity of synthetic pathways, thereby improving the overall yield and purity of the target molecules.

In addition to its role in asymmetric synthesis, 3-Methoxy-2-methylpropane-1-sulfinyl chloride has been employed in the modification of peptide-based therapeutics. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its use in the sulfinylation of peptide side chains, resulting in enhanced stability and bioavailability of the modified peptides. The researchers reported that the sulfinyl moiety introduced by this compound significantly improved the peptides' resistance to enzymatic degradation, making them more suitable for in vivo applications. This finding has important implications for the development of next-generation peptide drugs, particularly for treating metabolic disorders and autoimmune diseases.

Another area of research where 3-Methoxy-2-methylpropane-1-sulfinyl chloride has shown promise is in the design of prodrugs. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. A 2022 study in the European Journal of Pharmaceutical Sciences demonstrated that sulfinyl chloride derivatives, including 3-Methoxy-2-methylpropane-1-sulfinyl chloride, could be used to create prodrugs with improved pharmacokinetic properties. The study highlighted the compound's ability to form stable sulfinyl esters, which can be cleaved under specific physiological conditions to release the active drug. This approach has been particularly valuable in the development of targeted therapies for neurological disorders, where precise drug delivery is crucial.

Despite its numerous advantages, the use of 3-Methoxy-2-methylpropane-1-sulfinyl chloride in large-scale pharmaceutical production presents certain challenges. Recent research has focused on optimizing the synthesis and handling of this compound to mitigate issues related to its reactivity and stability. For example, a 2023 article in Organic Process Research & Development proposed a scalable synthetic route that minimizes the formation of by-products and ensures consistent product quality. The authors emphasized the importance of controlling reaction parameters such as temperature and solvent choice to achieve high yields and reproducibility.

Looking ahead, the potential applications of 3-Methoxy-2-methylpropane-1-sulfinyl chloride are expected to expand further as researchers continue to explore its chemical properties and reactivity. Ongoing studies are investigating its use in the development of covalent inhibitors, which represent a growing class of therapeutics with applications in oncology and inflammation. Additionally, its role in the synthesis of sulfoxide-containing natural products is an area of active research, with implications for drug discovery and development. As the field of chemical biology advances, this compound is likely to remain a valuable tool for researchers seeking to design and optimize novel therapeutic agents.

In conclusion, 3-Methoxy-2-methylpropane-1-sulfinyl chloride (CAS: 2137593-66-7) is a versatile and highly useful compound in chemical biology and pharmaceutical research. Its applications in asymmetric synthesis, peptide modification, and prodrug design underscore its importance in the development of innovative therapeutics. While challenges related to its synthesis and stability persist, recent advancements have paved the way for its broader adoption in the pharmaceutical industry. Future research will undoubtedly uncover new opportunities for leveraging this compound to address unmet medical needs and improve patient outcomes.